Cas no 2138171-63-6 (Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate
• CAS No: 2138171-63-6
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 6370516
• PubChem ID: 165451771
• Update Time: 2025-10-31

Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-743523
• tert-butyl 3-(3-nitrophenyl)prop-2-ynoate
• 2138171-63-6
• Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate

• Inchi： 1S/C13H13NO4/c1-13(2,3)18-12(15)8-7-10-5-4-6-11(9-10)14(16)17/h4-6,9H,1-3H3
• InChI Key： JGOFDKWBYQBXLO-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate

Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate (CAS No. 2138171-63-6): An Overview of a Versatile Compound in Medicinal Chemistry

Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate (CAS No. 2138171-63-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of propargyl esters, which are known for their reactivity and versatility in synthetic organic chemistry. The presence of the nitrophenyl group and the propargyl moiety endows this molecule with a range of chemical properties that make it an attractive candidate for various research and development activities.

The structure of Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate can be broken down into several key components. The tert-butyl group, a common protecting group in organic synthesis, provides stability and protection against unwanted reactions. The propargyl moiety, characterized by its terminal alkyne functionality, is highly reactive and can undergo a variety of chemical transformations, including click chemistry reactions. The nitrophenyl group, on the other hand, introduces electron-withdrawing properties that can influence the reactivity and biological activity of the molecule.

In recent years, there has been a growing interest in the use of propargyl esters like Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate in the development of new pharmaceuticals. One notable application is in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of nitroaromatic compounds using Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate as a key intermediate. These compounds exhibited potent anti-inflammatory activity in vitro and were found to be effective in reducing inflammation in animal models.

Another area where Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate has shown promise is in the field of drug delivery systems. The presence of the alkyne functionality allows for the formation of covalent bonds with targeting ligands or drug carriers through click chemistry reactions. This approach has been utilized to develop targeted drug delivery systems that can improve the efficacy and reduce the side effects of therapeutic agents. A recent study published in Advanced Drug Delivery Reviews highlighted the use of propargyl esters in the design of nanoparticle-based drug delivery systems for cancer therapy.

The synthetic versatility of Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate also makes it an attractive starting material for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate as a building block, researchers can generate diverse libraries of nitroaromatic compounds that can be screened for various biological activities, including antimicrobial, antiviral, and neuroprotective properties.

Beyond its applications in medicinal chemistry, Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate has also found use in materials science. The unique electronic properties conferred by the nitrophenyl group make this compound suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 demonstrated the use of nitroaromatic compounds as electron acceptors in organic solar cells, leading to improved device performance and stability.

In conclusion, Tert-butyl 3-(3-nitrophenyl)prop-2-ynoate (CAS No. 2138171-63-6) is a versatile compound with a wide range of applications in medicinal chemistry, drug delivery systems, combinatorial chemistry, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.